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Compound of Interest

Compound Name: (1S,2R)-Alicapistat

Cat. No.: B12403539

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1S,2R)-Alicapistat, also known as ABT-957, is a potent and selective inhibitor of human
calpains 1 and 2.[1][2][3] Calpains are calcium-dependent cysteine proteases, and their
aberrant activation has been implicated in the pathophysiology of various disorders, including
neurodegenerative diseases like Alzheimer's Disease.[4][5] Accurate and consistent
preparation of (1S,2R)-Alicapistat stock solutions is critical for obtaining reliable and
reproducible results in preclinical research and drug development assays. This document
provides a detailed protocol for the preparation, storage, and handling of (1S,2R)-Alicapistat
stock solutions.

Chemical Properties and Data

A summary of the key chemical properties of (1S,2R)-Alicapistat is provided in the table below

for easy reference.
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Property Value Source

Molecular Formula C25H27N304 [6]

Molecular Weight 433.5 g/mol [6]

CAS Number 1254698-46-8 [6]

Appearance Solid N/A

Solubility (DMSO) 25_%Oo,mg/mL (Requires [1][7]
sonication)

ICso (Calpain 1) 395 nM [1]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps to prepare a 10 mM stock solution of (1S,2R)-Alicapistat in
Dimethyl Sulfoxide (DMSO).

3.1. Materials and Reagents

(1S,2R)-Alicapistat powder

Anhydrous/Hygroscopic Dimethyl Sulfoxide (DMSO), newly opened

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic water bath

3.2. Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.
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e Handle (1S,2R)-Alicapistat powder in a well-ventilated area or a chemical fume hood.
o Refer to the Safety Data Sheet (SDS) for detailed safety information.
3.3. Stock Solution Calculation

To prepare a 10 mM stock solution, the required mass of (1S,2R)-Alicapistat can be calculated
using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 433.5 g/mol / 1000 = 4.335 mg

3.4. Step-by-Step Procedure

» Weighing: Accurately weigh the calculated amount of (1S,2R)-Alicapistat powder using a
calibrated analytical balance.

o Solubilization: Add the weighed powder to a sterile microcentrifuge tube or amber glass vial.
Add the desired volume of newly opened, anhydrous DMSO.

» Dissolution: Vortex the solution vigorously for 1-2 minutes to aid dissolution.

e Sonication: Place the tube/vial in an ultrasonic water bath. Sonicate the solution until the
compound is completely dissolved.[1][7] Visual inspection should confirm a clear solution
with no visible particulates.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Labeling: Clearly label each aliquot with the compound name, concentration, solvent, date of
preparation, and storage temperature.

Storage and Stability

Proper storage is crucial to maintain the integrity of the (1S,2R)-Alicapistat stock solution.
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Storage Temperature Shelf Life
-20°C 1 month
-80°C 6 months

It is strongly recommended to store the stock solution at -80°C for long-term use.[7] Avoid
repeated freeze-thaw cycles as this can degrade the compound. When ready to use, thaw an
aliquot at room temperature and use it immediately. Do not refreeze any unused portion of the

thawed aliquot.

Visual Representations

Diagram 1: Stock Solution Preparation Workflow
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Caption: Workflow for preparing (1S,2R)-Alicapistat stock solution.
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Diagram 2: Calpain Inhibition Signaling Pathway
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Caption: Inhibition of the calpain signaling pathway by (1S,2R)-Alicapistat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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